Cas no 1824335-19-4 (tert-butyl 2-amino-3-methoxypropylcarbamate)

• Product Name: tert-butyl 2-amino-3-methoxypropylcarbamate
• CAS No: 1824335-19-4
• MF: C₉H₂₀N₂O₃
• MW: 204.266702651978
• CID: 5266264
• Update Time: 2025-05-21

tert-butyl 2-amino-3-methoxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-methoxypropylcarbamate

• Inchi： 1S/C9H20N2O3/c1-9(2,3)14-8(12)11-5-7(10)6-13-4/h7H,5-6,10H2,1-4H3,(H,11,12)
• InChI Key： KTJZGFSYVWTNHA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(N)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-amino-3-methoxypropylcarbamate

Comprehensive Guide to tert-butyl 2-amino-3-methoxypropylcarbamate (CAS No. 1824335-19-4): Properties, Applications, and Market Insights

tert-butyl 2-amino-3-methoxypropylcarbamate (CAS No. 1824335-19-4) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This carbamate derivative features a unique molecular structure combining a tert-butyl group, amino functionality, and methoxypropyl chain, making it valuable for synthetic applications. Researchers frequently search for "tert-butyl carbamate synthesis" or "amino-methoxypropyl derivatives," reflecting growing interest in this compound's versatile properties.

The compound's chemical stability and solubility profile make it particularly useful in peptide coupling reactions and drug intermediate synthesis. Recent publications highlight its role in developing kinase inhibitors and GPCR-targeting molecules, addressing current pharmaceutical trends toward precision medicine. Analytical techniques like HPLC purification and NMR characterization are commonly employed for quality control, as evidenced by frequent searches for "CAS 1824335-19-4 analysis methods."

From a commercial perspective, tert-butyl 2-amino-3-methoxypropylcarbamate has seen steady demand growth, particularly from contract research organizations and academic laboratories. Market analyses indicate increased interest in "custom carbamate building blocks" and "pharmaceutical grade 1824335-19-4," reflecting the compound's importance in modern drug discovery workflows. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are frequently discussed in technical forums.

The compound's structure-activity relationships have attracted attention in medicinal chemistry optimization studies. Its protecting group properties and hydrogen bonding capacity enable diverse molecular modifications, answering frequent search queries about "carbamate protecting group strategies." Recent patent literature demonstrates applications in bioconjugation chemistry and prodrug development, aligning with industry needs for improved drug delivery systems.

Quality specifications for CAS 1824335-19-4 typically require ≥95% purity by HPLC analysis, with particular attention to residual solvent levels and heavy metal content. Analytical certificates often include data from mass spectrometry and elemental analysis, addressing common purchaser concerns about "tert-butyl carbamate characterization." The compound's shelf life and stability under various conditions are frequently researched topics in technical discussions.

Environmental and safety considerations for tert-butyl 2-amino-3-methoxypropylcarbamate follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper waste disposal methods and engineering controls are recommended during handling. These precautions respond to common search queries about "safe handling of amino carbamates" and "1824335-19-4 material safety," demonstrating the scientific community's commitment to responsible chemical management.

Emerging applications in biomaterials science and catalysis research have expanded the compound's utility beyond traditional pharmaceutical uses. Its structural versatility enables incorporation into polymeric matrices and organocatalysts, addressing trending research topics like "functionalized carbamates in material science." This interdisciplinary potential makes CAS 1824335-19-4 particularly valuable for researchers exploring multifunctional chemical building blocks.

The synthesis of tert-butyl 2-amino-3-methoxypropylcarbamate typically involves multi-step organic reactions with careful control of reaction parameters and purification techniques. Process chemists frequently search for "optimized synthesis of 1824335-19-4" and "scale-up challenges for tert-butyl carbamates," reflecting industrial needs for efficient production methods. Recent advances in flow chemistry and green chemistry principles have influenced modern preparation approaches.

In conclusion, tert-butyl 2-amino-3-methoxypropylcarbamate (CAS No. 1824335-19-4) represents an important chemical intermediate with broad applications across multiple scientific disciplines. Its combination of structural features, synthetic utility, and research versatility ensures continued relevance in addressing contemporary challenges in drug discovery, material science, and chemical biology. The compound's evolving applications demonstrate how traditional chemical building blocks adapt to meet modern research demands.